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Compound of Interest

Compound Name: p-Tyramine-d4 Hydrochloride

CAS No.: 1188266-06-9

Cat. No.: B1146592

Get Quote

Advanced Safety, Handling, and Analytical Application
Part 1: Executive Summary & Chemical Architecture
This guide serves as a comprehensive technical document for p-Tyramine-d4 Hydrochloride,

a deuterated isotopologue of the trace amine tyramine. While standard Safety Data Sheets

(SDS) focus on regulatory compliance, this whitepaper integrates safety protocols with high-

precision analytical methodologies.

p-Tyramine-d4 is the gold-standard internal standard (IS) for the quantification of tyramine in

biological matrices (plasma, urine) and fermented food products via LC-MS/MS. Its utility relies

on its ability to mimic the ionization and chromatographic behavior of endogenous tyramine

while maintaining a distinct mass shift (+4 Da) to prevent cross-talk.
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Parameter Specification

Chemical Name
4-(2-Aminoethyl-1,1,2,2-d4)phenol

hydrochloride

Synonyms
Tyramine-d4 HCl; 4-Hydroxyphenethylamine-d4

HCl

Molecular Formula C₈H₇D₄NO[1][2][3][4][5][6][7][8][9][10][11] · HCl

Molecular Weight 177.66 g/mol (Salt) / 141.21 g/mol (Free Base)

Isotopic Purity ≥99% deuterated forms (d1-d4)

Solubility Soluble in Water, Methanol, DMSO

Appearance Off-white to beige crystalline solid

Isotopic Architecture & Stability
The deuterium labeling in high-quality p-Tyramine-d4 is typically located on the ethyl chain

(α,α,β,β-d4) rather than the aromatic ring.

Significance: This positioning is chemically stable and resistant to hydrogen-deuterium

exchange (HDX) in aqueous acidic solvents used during LC-MS mobile phases.

Fragmentation Physics: In MS/MS, the primary transition involves the loss of ammonia

(NH₃). Since the deuterium atoms are on the carbon chain, they are retained in the daughter

ion, ensuring a clean mass shift in the product ion spectrum.

Part 2: Safety Data & Bio-Pharmacological Handling
(The SDS Core)
While p-Tyramine-d4 is handled in milligram quantities for analytical use, its pharmacological

potency requires strict adherence to safety protocols beyond standard chemical hygiene.

Hazard Identification (GHS Classification)
Signal Word:WARNING[12]
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Hazard Class Code Statement

Skin Corrosion/Irritation H315
Causes skin irritation.[11][12]

[13]

Serious Eye Damage H319
Causes serious eye irritation.

[11][12]

STOT - Single Exposure H335
May cause respiratory

irritation.[11][12][13]

Advanced Pharmacological Risks (The "Why" Behind
the Safety)
Standard SDSs often omit the specific biological mechanism of tyramine.

Sympathomimetic Action: Tyramine acts as a releasing agent for norepinephrine (NE) via the

TAAR1 (Trace Amine-Associated Receptor 1) pathway.

Hypertensive Crisis: Inhalation or ingestion of significant quantities can trigger rapid

vasoconstriction and blood pressure spikes.

MAOI Contraindication: Researchers taking Monoamine Oxidase Inhibitors (MAOIs) must

strictly avoid handling this compound, as they lack the enzymatic capacity to metabolize

accidental exposure, leading to the "Cheese Effect" (severe hypertension).

Emergency Protocols
Eye Contact: Rinse immediately with water for 15 minutes.[11] Remove contact lenses.[13]

Mechanism: Tyramine is a weak base; prolonged contact causes caustic injury.

Inhalation: Move to fresh air immediately. If wheezing occurs, monitor for sympathomimetic

overload (tachycardia).

Spill Cleanup: Do not dry sweep (creates dust). Dissolve in water/methanol and wipe down.

Part 3: Analytical Application (LC-MS/MS)
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Mass Spectrometry Transitions
To quantify native tyramine, the d4-isotopologue is spiked into samples prior to extraction. The

following Multiple Reaction Monitoring (MRM) transitions are recommended for triple

quadrupole systems.

Analyte
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (eV)

Mechanism

Tyramine

(Native)
138.1 [M+H]⁺ 121.1 15-20 Loss of NH₃

Tyramine

(Native)
138.1 [M+H]⁺ 77.0 35-40

Tropylium ion

(C₇H₇⁺)

Tyramine-d4 (IS) 142.1 [M+H]⁺ 125.1 15-20
Loss of NH₃

(Label Retained)

Note: The +4 Da mass shift is maintained in the product ion (121 vs 125), confirming the label

is on the ethyl chain.

Experimental Protocol: Plasma Extraction
Objective: Quantify tyramine in human plasma using p-Tyramine-d4 HCl as the Internal

Standard.

Stock Preparation:

Dissolve 1 mg p-Tyramine-d4 HCl in 1 mL Methanol (1 mg/mL).

Store at -20°C. Validity: 6 months.

Working Solution:

Dilute Stock to 100 ng/mL in water.

Sample Preparation (Protein Precipitation):

Aliquot 100 µL Plasma.
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Add 10 µL Working IS Solution (1 ng total load).

Add 300 µL cold Acetonitrile (containing 0.1% Formic Acid).

Vortex (30 sec) and Centrifuge (10,000 x g, 10 min, 4°C).

Analysis:

Inject 5 µL of supernatant onto a HILIC or C18 Polar-Embedded column.

Mobile Phase: A: Water + 0.1% FA / B: Acetonitrile + 0.1% FA.

Visualization: Analytical Workflow
The following diagram illustrates the logic flow from sample preparation to data acquisition,

highlighting the critical integration of the d4-standard.
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Click to download full resolution via product page

Figure 1: Isotope Dilution Mass Spectrometry (ID-MS) workflow. The d4-standard corrects for

extraction efficiency and matrix ionization suppression.

Part 4: Biological Context & Mechanism
Understanding the biological fate of Tyramine is crucial for researchers studying metabolic

disorders or food safety.

The "Cheese Effect" Mechanism
Tyramine is metabolized by Monoamine Oxidase (MAO). When MAO is inhibited (by drugs) or

overwhelmed (by high dietary intake), Tyramine displaces norepinephrine from storage

vesicles.[8]
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Figure 2: Biological mechanism of Tyramine toxicity. In the presence of MAO Inhibitors,

Tyramine bypasses metabolism and triggers norepinephrine release.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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